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Compound of Interest

Compound Name: N-Boc-thiourea

Cat. No.: B1334543

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Boc-thiourea (tert-
butyl N-(aminothioxomethyl)carbamate). Due to the limited availability of a specific Safety Data
Sheet (SDS) for N-Boc-thiourea, this document extrapolates critical safety data from the well-
characterized hazards of its parent compound, thiourea. The tert-butoxycarbonyl (Boc)
protecting group may influence the overall toxicological profile; however, the inherent risks
associated with the thiourea core necessitate stringent safety protocols.

Hazard Identification and Classification

N-Boc-thiourea should be handled as a hazardous substance. Based on the classification of
thiourea, N-Boc-thiourea is anticipated to be harmful if swallowed, a suspected carcinogen,
and may pose a risk to fertility and the unborn child.[1][2][3] It may also cause skin and eye
irritation.[1][3]

GHS Hazard Statements for Thiourea (as a proxy):

H302: Harmful if swallowed.[2]

H351: Suspected of causing cancer.[1][2]

H361: Suspected of damaging fertility or the unborn child.[1]

H411: Toxic to aquatic life with long lasting effects.[2]
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Physical and Chemical Properties

Quantitative data for N-Boc-thiourea is not readily available. The following table summarizes
the properties of thiourea.

Property Value Reference
Molecular Formula CHaN2S [1]
Molecular Weight 76.12 g/mol

Appearance White, lustrous crystals [4]

Melting Point 170 - 176 °C (338 - 349 °F)

Solubility Soluble in water and alcohol [4]
Autoignition Temperature 440 °C (824 °F)

Toxicological Data

The toxicological data presented below is for thiourea and should be considered relevant for N-
Boc-thiourea in the absence of specific data.

o . . Exposure
Toxicity Metric  Value Species Reference
Route
>2,000 - 2,500
LD50 Rat Oral [1]
mg/kg
LC50 >195 mg/m3 (4 h) Rat Inhalation [1]
LD50 >2,800 mg/kg Rabbit Dermal [1]

Chronic Effects: Thiourea is classified as a suspected carcinogen and is suspected of
damaging fertility or the unborn child.[1][2]

Experimental Protocols: Safe Handling and
Emergency Procedures
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Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical.

Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

_ . Impervious gloves (e.g., Butyl rubber), a lab
Skin Protection
coat, and closed-toe shoes.

Use in a well-ventilated area or under a
) ) chemical fume hood. If dust is generated, a
Respiratory Protection ] ) ]
NIOSH-approved respirator with a particulate

filter is recommended.

Handling and Storage

o Handling: Always handle N-Boc-thiourea within a chemical fume hood to minimize
inhalation exposure.[5] Avoid generating dust.[1] Do not eat, drink, or smoke in the work
area.[2] Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[5] Store locked up.[1]

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill and Disposal Procedures

» Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Carefully sweep up the

solid material, avoiding dust generation, and place it in a sealed container for disposal.[4]

Clean the spill area with a suitable solvent.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the material to enter drains or waterways.[2]

Visualized Safety Protocols

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of N-Boc-thiourea.
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Caption: Workflow for the safe handling of N-Boc-thiourea.
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Potential Hazardous Decomposition of Thiourea Core

Heating N-Boc-thiourea may lead to decomposition, releasing toxic fumes. The diagram below
illustrates the potential hazardous decomposition products from the thiourea core.

Hazardous Products

produces Sulfur Oxides (SOx)

Decomposition Conditions [ Prodeees Nitrogen Oxides (NOXx)

S Heat/Fire

produces

Carbon Monoxide (CO)

produces

Carbon Dioxide (CO2)

Click to download full resolution via product page
Caption: Potential hazardous decomposition products of the thiourea core.
Incompatible Materials
To prevent hazardous reactions, avoid contact with the following:
¢ Strong oxidizing agents[5]

¢ Strong acids[5]
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e Strong bases
e Acrolein[1]

e Hydrogen peroxide

Conclusion

While N-Boc-thiourea is a valuable reagent in drug development and chemical synthesis, its
handling requires a thorough understanding of the potential hazards associated with its
thiourea core. Adherence to the safety protocols outlined in this guide, including the consistent
use of appropriate personal protective equipment and engineering controls, is paramount to
ensure the safety of all laboratory personnel. Always consult the most recent Safety Data Sheet
for thiourea and any available information for N-Boc-thiourea before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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